4-(4-Pentoxyphenyl)-2-butanone

• Molecular Formula: C15H22O2
• Molecular Weight: 234.33 g/mol
• IUPAC Name: 4-(4-pentoxyphenyl)butan-2-one
• InChI: InChI=1S/C15H22O2/c1-3-4-5-12-17-15-10-8-14(9-11-15)7-6-13(2)16/h8-11H,3-7,12H2,1-2H3
• InChI Key: WLDTXANJMFGRLE-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC=C(C=C1)CCC(=O)C

Description

4-(4-Pentoxyphenyl)-2-butanone is a useful research compound. Its molecular formula is C15H22O2 and its molecular weight is 234.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(4-Hydroxyphenyl)-2-butanone (49 g) was added by portions while warming to a stirred solution of potassium hydroxide (0.33 m) in 15 ml of water. To this was added dropwise, 49.8 g of 1-bromopentane and the resultant mixture was stirred at reflux temperature overnight. The mixture was allowed to cool after which 500 ml of 20% sodium hydroxide was added and the resultant mixture was stirred an additional 30 minutes followed by extraction with ethylacetate. The organic extracts were dried and evaporated to yield approximately 63 g of the desired 4-(4-pentoxyphenyl)-2-butanone which was used to prepare the title compound as follows.